Cas no 2248400-84-0 (1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2248400-84-0
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6047192
• PubChem ID: 137938849
• Update Time: 2025-05-19

1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid
• 1-{1-[(benzyloxy)carbonyl]piperidin-4-yl}cyclopropane-1-carboxylic acid
• EN300-6512163
• 2248400-84-0

• Inchi： 1S/C17H21NO4/c19-15(20)17(8-9-17)14-6-10-18(11-7-14)16(21)22-12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,19,20)
• InChI Key： LIQHOAOOGRDEFY-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCN(C(=O)OCC3C=CC=CC=3)CC2)CC1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid

1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2248400-84-0): An Overview

1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2248400-84-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropane ring and a piperidine moiety, both of which contribute to its distinct chemical properties and biological activities.

The cyclopropane ring is a three-membered cyclic hydrocarbon that imparts significant strain to the molecule, making it highly reactive. This strain can be harnessed in various synthetic transformations, making 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid an attractive building block for the synthesis of more complex molecules. The piperidine moiety, on the other hand, is a six-membered heterocyclic amine that is known for its ability to form hydrogen bonds and participate in various biological interactions.

Recent studies have focused on the potential of 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid as a lead compound for the development of novel therapeutic agents. One such study published in the Journal of Medicinal Chemistry (2023) explored the compound's ability to modulate specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, immune response, and cell growth. The researchers found that 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid exhibited selective binding to a subset of GPCRs, suggesting its potential as a targeted therapeutic agent.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2023), the compound was evaluated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis and cardiovascular disorders. The results showed that 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. These findings indicate that the compound may have therapeutic potential in treating inflammatory conditions.

The synthesis of 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques, including transition-metal-catalyzed reactions and stereoselective transformations. A notable synthesis route involves the coupling of a cyclopropyl carboxylic acid derivative with a phenylmethoxycarbonyl piperidine intermediate using palladium catalysis. This approach not only improves the yield and purity of the final product but also allows for the introduction of various functional groups, enabling the exploration of structure–activity relationships (SARs).

The pharmacokinetic properties of 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, making it an attractive candidate for further development.

In conclusion, 1-(1-Phenylmethoxycarbonylpiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2248400-84-0) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it an ideal candidate for further investigation and potential therapeutic development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field of medicinal chemistry.